2-((1-(3-Chloro-2-methylphenyl)-2,5-dioxopyrrolidin-3-yl)thio)nicotinic acid

• IUPAC Name: 2-[1-(3-chloro-2-methylphenyl)-2,5-dioxopyrrolidin-3-yl]sulfanylpyridine-3-carboxylic acid
• InChI: InChI=1S/C17H13ClN2O4S/c1-9-11(18)5-2-6-12(9)20-14(21)8-13(16(20)22)25-15-10(17(23)24)4-3-7-19-15/h2-7,13H,8H2,1H3,(H,23,24)
• InChI Key: BJIRTCHAYNLSLR-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC=C1Cl)N2C(=O)CC(C2=O)SC3=C(C=CC=N3)C(=O)O
• Molecular Formula: C17H13ClN2O4S
• Molecular Weight: 376.8 g/mol

Description

2-((1-(3-Chloro-2-methylphenyl)-2,5-dioxopyrrolidin-3-yl)thio)nicotinic acid, also known as CTN, is a chemical compound that has been studied for its potential therapeutic applications. CTN is a thionucleoside analog that has been shown to have antiviral, antitumor, and anti-inflammatory properties. In

Scientific Research Applications

Lipid Metabolism and Cardiovascular Health

Research indicates that nicotinic acid, a related compound, plays a significant role in managing lipid levels, particularly in patients with hyperlipoproteinemia. Carlson and Orö (1973) found that nicotinic acid significantly lowers serum cholesterol and triglycerides in patients with various types of hyperlipoproteinemia, suggesting its potential utility in cardiovascular disease management (Carlson & Orö, 1973).

Metabolic Pathways and Efficacy

Differences in the metabolism of time-release and unmodified nicotinic acid could explain variations in efficacy and toxicity. Stern et al. (1992) investigated these differences, highlighting the importance of understanding nicotinic acid's metabolic pathways to optimize its therapeutic use (Stern, Freeman, & Spence, 1992).

Diagnostic and Therapeutic Implications in Mental Health

Nicotinic acid has also been explored for its potential diagnostic and therapeutic implications in mental health disorders. Ward et al. (1998) conducted a pilot study to evaluate a skin test for schizophrenia based on nicotinic acid's effects, suggesting a unique approach to diagnosing schizophrenia (Ward, Sutherland, Glen, & Glen, 1998).

Role in Nutrition and Health

Lang et al. (2010) developed a method to quantify bioactive pyridines in human plasma and urine after coffee consumption, including nicotinic acid and its metabolites. This study underscores nicotinic acid's relevance in dietary studies and its impact on health (Lang, Wahl, Skurk, Yagar, Schmiech, Eggers, Hauner, & Hofmann, 2010).

Aging and Cellular Metabolism

Clement et al. (2019) researched the dysregulation of the plasma NAD+ metabolome in "normal" aging, highlighting the crucial role of nicotinic acid and related compounds in maintaining balanced redox homeostasis and cellular metabolism as individuals age (Clement, Wong, Poljak, Sachdev, & Braidy, 2019).